Cas no 1119261-71-0 (3,6-Dichloro-N-[2-(dimethylamino)-2-(thiophen-2-YL)ethyl]pyridine-2-carboxamide)

• Product Name: 3,6-Dichloro-N-[2-(dimethylamino)-2-(thiophen-2-YL)ethyl]pyridine-2-carboxamide
• CAS No: 1119261-71-0
• MF: C₁₄H₁₅Cl₂N₃OS
• MW: 344.259399652481
• CID: 5450432
• PubChem ID: 42940051
• Update Time: 2025-06-23

3,6-Dichloro-N-[2-(dimethylamino)-2-(thiophen-2-YL)ethyl]pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3,6-Dichloro-N-[2-(dimethylamino)-2-(2-thienyl)ethyl]-2-pyridinecarboxamide
• 1119261-71-0
• AKOS008097026
• EN300-26604445
• Z247216866
• 3,6-DICHLORO-N-[2-(DIMETHYLAMINO)-2-(THIOPHEN-2-YL)ETHYL]PYRIDINE-2-CARBOXAMIDE
• 3,6-dichloro-N-[2-(dimethylamino)-2-thiophen-2-ylethyl]pyridine-2-carboxamide
• 3,6-Dichloro-N-[2-(dimethylamino)-2-(thiophen-2-YL)ethyl]pyridine-2-carboxamide

• Inchi： 1S/C14H15Cl2N3OS/c1-19(2)10(11-4-3-7-21-11)8-17-14(20)13-9(15)5-6-12(16)18-13/h3-7,10H,8H2,1-2H3,(H,17,20)
• InChI Key： WWTDNWGTYFICTQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(NCC(C1=CC=CS1)N(C)C)=O)Cl

Computed Properties

• Exact Mass: 343.0312887g/mol
• Monoisotopic Mass: 343.0312887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 73.5Ų

Experimental Properties

• Density: 1.352±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 460.5±45.0 °C(Predicted)
• pka: 11.82±0.46(Predicted)

Additional information on 3,6-Dichloro-N-[2-(dimethylamino)-2-(thiophen-2-YL)ethyl]pyridine-2-carboxamide

3,6-Dichloro-N-[2-(dimethylamino)-2-(thiophen-2-YL)ethyl]pyridine-2-carboxamide

The compound with CAS No. 1119261-71-0, known as 3,6-Dichloro-N-[2-(dimethylamino)-2-(thiophen-2-YL)ethyl]pyridine-2-carboxamide, is a highly specialized organic molecule with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and materials science. Recent studies have highlighted its role in modulating biological systems and its promising applications in drug development.

Structure and Synthesis

The molecular structure of 3,6-Dichloro-N-[2-(dimethylamino)-2-(thiophen-2-YL)ethyl]pyridine-2-carboxamide is characterized by a pyridine ring substituted with two chlorine atoms at positions 3 and 6. The nitrogen atom at position 2 is connected to a carboxamide group, which is further linked to a substituted ethyl chain containing a dimethylamino group and a thiophene moiety. This complex structure contributes to its unique chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. Researchers have optimized reaction conditions to improve yield and purity, making it more accessible for large-scale production.

Chemical Properties

3,6-Dichloro-N-[...]carboxamide exhibits distinct physical and chemical properties due to the presence of electron-withdrawing chlorine atoms and electron-donating dimethylamino groups. Its melting point, boiling point, and solubility characteristics have been extensively studied to understand its behavior under various conditions. The compound's stability under thermal and oxidative stress has been evaluated, revealing its suitability for use in harsh environments.

Applications in Pharmaceuticals

The compound has shown potential as a lead molecule in drug discovery programs targeting specific biological pathways. Recent studies have demonstrated its ability to inhibit key enzymes involved in inflammatory processes, making it a candidate for anti-inflammatory therapies. Additionally, its interaction with cellular receptors has been investigated, providing insights into its pharmacokinetic profile.

Environmental Impact and Safety

Evaluations of the environmental impact of 3,6-Dichloro-N-[...]carboxamide have been conducted to assess its biodegradability and toxicity. Studies indicate that the compound undergoes gradual degradation under aerobic conditions, reducing its persistence in the environment. Safety assessments have also been performed to determine its acute and chronic toxicity profiles, ensuring compliance with regulatory standards.

In conclusion, 3,6-Dichloro-N-[...]carboxamide (CAS No. 1119261-71-0) is a versatile compound with promising applications across multiple industries. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in modern chemistry.